Ethyl 5-benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylate

• CAS No.: 83910-34-3
• Product Name: Ethyl 5-benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylate
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol
• IUPAC Name: ethyl 4-(methoxymethyl)-5-phenylmethoxy-9H-pyrido[3,4-b]indole-3-carboxylate
• Standard InChI: InChI=1S/C23H22N2O4/c1-3-28-23(26)22-16(14-27-2)20-18(12-24-22)25-17-10-7-11-19(21(17)20)29-13-15-8-5-4-6-9-15/h4-12,25H,3,13-14H2,1-2H3
• Standard InChIKey: WFPXOWCKXUEKCA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC=C3OCC4=CC=CC=C4
• Canonical SMILES: CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC=C3OCC4=CC=CC=C4
• Appearance: Solid powder
• Description: ZK-91296 is a GABA receptor agonist potentially for the treatment of anxiety. ZK 91296 can reduce anxiety in animals at doses well below those causing sedation. ZK 91296 may possess pharmacological selectivity for a particular type of BZ receptor interaction, perhaps including topographic as well as receptor subtype differentiation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ethyl 5-benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylate; ZK 91296; ZK-91296
• Reference: 1: De Deyn PP, Macdonald RL. CGS 9896 and ZK 91296, but not CGS 8216 and RO 15-1788, are pure benzodiazepine receptor antagonists on mouse neurons in culture. J Pharmacol Exp Ther. 1987 Jul;242(1):48-55. PubMed PMID: 3039114.; 2: Sanger DJ, Zivkovic B. Discriminative stimulus properties of chlordiazepoxide and zolpidem. Agonist and antagonist effects of CGS 9896 and ZK 91296. Neuropharmacology. 1987 May;26(5):499-505. PubMed PMID: 3037419.; 3: Corda MG, Giorgi O, Longoni B, Mereu GP, Biggio G. Enhancement of gamma-aminobutyric acid binding by the anxiolytic beta-carbolines ZK 93423 and ZK 91296. J Neurochem. 1987 May;48(5):1355-8. PubMed PMID: 2881979.; 4: Wettstein JG, Spealman RD. Behavioral effects of the beta-carboline derivatives ZK 93423 and ZK 91296 in squirrel monkeys: comparison with lorazepam and suriclone. J Pharmacol Exp Ther. 1987 Feb;240(2):471-5. PubMed PMID: 2879907.; 5: Pellow S, File SE. Evidence that the beta-carboline, ZK 91296, can reduce anxiety in animals at doses well below those causing sedation. Brain Res. 1986 Jan 15;363(1):174-7. PubMed PMID: 2868775.; 6: Klockgether T, Schwarz M, Turski L, Sontag KH. ZK 91296, an anticonvulsant beta-carboline which lacks muscle relaxant properties. Eur J Pharmacol. 1985 Apr 16;110(3):309-15. PubMed PMID: 2861101.; 7: Jensen LH, Marescaux C, Vergnes M, Micheletti G, Petersen EN. Antiepileptic action of the beta-carboline ZK 91296 in a genetic petit mal model in rats. Eur J Pharmacol. 1984 Jul 20;102(3-4):521-4. PubMed PMID: 6436039.; 8: Petersen EN, Jensen LH, Honoré T, Braestrup C, Kehr W, Stephens DN, Wachtel H, Seidelman D, Schmiechen R. ZK 91296, a partial agonist at benzodiazepine receptors. Psychopharmacology (Berl). 1984;83(3):240-8. PubMed PMID: 6089246.; 9: Meldrum BS, Evans MC, Braestrup C. Anticonvulsant action in the photosensitive baboon, Papio papio, of a novel beta-carboline derivative, ZK 91296. Eur J Pharmacol. 1983 Jul 22;91(2-3):255-9. PubMed PMID: 6311579.
• PubChem Compound: 123700
• Last Modified: Nov 11 2021